Cas no 2171348-67-5 (3-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid)

• Product Name: 3-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid
• CAS No: 2171348-67-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6003707
• PubChem ID: 165811305
• Update Time: 2025-05-21

3-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid
• 2171348-67-5
• 3-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylpropanoic acid
• EN300-1489896

• Inchi： 1S/C26H32N2O5/c1-5-28(14-17(4)25(30)31)24(29)23(16(2)3)27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,5,14-15H2,1-4H3,(H,27,32)(H,30,31)/t17?,23-/m1/s1
• InChI Key： YLMCMMKHTLRJAL-IRCUZVAFSA-N
• SMILES： O(C(N[C@@H](C(N(CC)CC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid

3-(2R)-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylbutanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound 3-(2R)-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylbutanamido-2-methylpropanoic Acid (CAS No. 2171348-67-5) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and multiple branching chains. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical transformations.

Recent advancements in chiral synthesis and stereochemistry have highlighted the importance of compounds like 3-(2R)-N-Ethyl... in developing enantioselective catalysts and chiral building blocks. Researchers have demonstrated that the presence of the Fmoc group not only enhances the stability of the molecule but also facilitates precise control over stereochemical outcomes during reactions. This has led to its widespread use in the construction of complex peptide frameworks and bioactive molecules.

The synthesis of 3-(2R)-N-Ethyl... involves a multi-step process that combines principles from organic synthesis, stereochemistry, and protecting group chemistry. Key steps include the installation of the Fmoc group, selective protection of acidic protons, and stereoselective formation of the chiral center at position 2R. The use of enantioselective catalysts has further improved the efficiency and yield of this synthesis, making it a cornerstone in modern peptide chemistry.

One of the most promising applications of 3-(2R)-N-Ethyl... lies in its potential as an intermediate in drug discovery programs. Its unique structure allows for the creation of bioisosteres and mimetics that can target specific protein-protein interaction sites or enzyme active sites with high precision. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression and inflammatory diseases.

In addition to its role as an intermediate, 3-(2R)-N-Ethyl... has also been explored as a standalone therapeutic agent. Its ability to modulate cellular signaling pathways and influence gene expression has garnered significant attention in the field of epigenetics. Researchers have reported that certain analogs of this compound can selectively inhibit histone deacetylases (HDACs), leading to reactivation of tumor suppressor genes and apoptosis in cancer cells.

The structural complexity of 3-(2R)-N-Ethyl... presents both challenges and opportunities for chemists. While its synthesis requires meticulous control over reaction conditions and stereochemical outcomes, its intricate architecture offers unparalleled versatility in designing novel bioactive molecules. The integration of computational chemistry tools, such as molecular docking and quantum mechanics calculations, has further accelerated the discovery of new applications for this compound.

Looking ahead, the continued exploration of 3-(2R)-N-Ethyl... is expected to yield groundbreaking discoveries in areas such as personalized medicine, drug delivery systems, and biotechnology. Its role as a versatile building block in medicinal chemistry underscores its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.